Cas no 58402-45-2 (7-Ethoxyisoquinoline-1-carbaldehyde)

• Product Name: 7-Ethoxyisoquinoline-1-carbaldehyde
• CAS No: 58402-45-2
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1017953
• PubChem ID: 21417517
• Update Time: 2024-02-29

7-Ethoxyisoquinoline-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxaldehyde,7-ethoxy-(9CI)
• 7-ethoxyisoquinoline-1-carbaldehyde
• 7-Ethoxyisoquinoline-1-carbaldehyde

• Inchi： 1S/C12H11NO2/c1-2-15-10-4-3-9-5-6-13-12(8-14)11(9)7-10/h3-8H,2H2,1H3
• InChI Key： MUXWFTPQVINXHW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=CN=C(C=O)C=2C=1

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives